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Compound of Interest

Compound Name: 2,4,4'-Trichlorobiphenyl

Cat. No.: B050444 Get Quote

IUPAC Name: 2,4-dichloro-1-(4-chlorophenyl)benzene

This technical guide provides a comprehensive overview of 2,4,4'-Trichlorobiphenyl, also

known as PCB 28, a member of the polychlorinated biphenyl (PCB) class of compounds. PCBs

are recognized as persistent organic pollutants due to their environmental persistence and

adverse health effects.[1] This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on the chemical and physical

properties, synthesis, metabolism, and toxicity of this specific congener.

Chemical and Physical Properties
2,4,4'-Trichlorobiphenyl is a synthetic organochlorine compound with the molecular formula

C₁₂H₇Cl₃.[2] It consists of a biphenyl structure with three chlorine atoms attached at the 2, 4,

and 4' positions. Like other PCBs, it is a lipophilic compound with low water solubility and high

resistance to degradation.

Table 1: Physical and Chemical Properties of 2,4,4'-Trichlorobiphenyl
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Property Value Reference

IUPAC Name
2,4-dichloro-1-(4-

chlorophenyl)benzene
[1]

Common Name
2,4,4'-Trichlorobiphenyl, PCB

28
[2]

CAS Number 7012-37-5 [2]

Molecular Formula C₁₂H₇Cl₃ [2]

Molecular Weight 257.54 g/mol [2]

Melting Point 79-80 °C

Boiling Point 345-347 °C

Water Solubility 0.045 mg/L at 25 °C

Log Kow (Octanol-Water

Partition Coefficient)
5.84

Synthesis
The synthesis of specific PCB congeners like 2,4,4'-Trichlorobiphenyl is crucial for

toxicological studies and for use as analytical standards. While various methods exist for the

synthesis of PCBs, the Gomberg-Bachmann reaction is a classical approach for the formation

of unsymmetrical biaryls.

Experimental Protocol: Gomberg-Bachmann Reaction
for the Synthesis of 2,4,4'-Trichlorobiphenyl
This protocol describes a general approach for the synthesis of 2,4,4'-Trichlorobiphenyl via

the Gomberg-Bachmann reaction.

Starting Materials:

2,4-Dichloroaniline

4-Chlorobenzene
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Sodium nitrite

Hydrochloric acid

Sodium hydroxide

An appropriate organic solvent (e.g., benzene or toluene)

Procedure:

Diazotization: 2,4-Dichloroaniline is diazotized by reacting it with sodium nitrite in the

presence of a strong acid, typically hydrochloric acid, at a low temperature (0-5 °C). This

reaction forms the corresponding diazonium salt.

Coupling: The resulting diazonium salt solution is then slowly added to a basic solution of 4-

chlorobenzene. The reaction proceeds via a free radical mechanism to form the biphenyl

structure.

Work-up and Purification: After the reaction is complete, the organic layer is separated,

washed, and dried. The crude product is then purified using techniques such as column

chromatography or recrystallization to isolate the 2,4,4'-Trichlorobiphenyl isomer.

Metabolism
The metabolism of 2,4,4'-Trichlorobiphenyl is a critical factor in its toxicokinetics and

biological effects. In vivo, it undergoes biotransformation primarily mediated by the cytochrome

P450 (CYP) enzyme system, leading to the formation of hydroxylated metabolites. These

metabolites can then be further conjugated for excretion.

Metabolic Pathway of 2,4,4'-Trichlorobiphenyl
The metabolic pathway of 2,4,4'-Trichlorobiphenyl primarily involves hydroxylation at various

positions on the biphenyl rings. The primary metabolites are monohydroxylated derivatives,

which can then undergo further conjugation with glucuronic acid or sulfate.

2,4,4'-Trichlorobiphenyl Hydroxylated MetabolitesCYP450 (e.g., CYP1A2, CYP2B) Conjugated MetabolitesUGTs, SULTs
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Click to download full resolution via product page

Caption: Metabolic pathway of 2,4,4'-Trichlorobiphenyl.

Toxicology
2,4,4'-Trichlorobiphenyl exhibits a range of toxic effects, consistent with other PCBs. Its

toxicity is associated with its persistence and bioaccumulation in fatty tissues.

Table 2: Toxicological Data for 2,4,4'-Trichlorobiphenyl

Endpoint Species Route Value Reference

LD₅₀ Rat Oral > 1000 mg/kg

LD₅₀ Mouse Intraperitoneal 360 mg/kg

Carcinogenicity IARC Group 2A -

Probably

carcinogenic to

humans

The toxic mechanisms of PCBs, including 2,4,4'-Trichlorobiphenyl, are complex and can

involve disruption of endocrine function, neurotoxicity, and immunotoxicity.

Experimental Protocols
Accurate and reliable analytical methods are essential for monitoring 2,4,4'-Trichlorobiphenyl
in various matrices and for conducting toxicological research.

Experimental Protocol: Analysis of 2,4,4'-
Trichlorobiphenyl in Environmental Samples
This protocol outlines a general procedure for the extraction and analysis of 2,4,4'-
Trichlorobiphenyl from a soil matrix using gas chromatography-mass spectrometry (GC-MS).

1. Sample Preparation and Extraction:

A known weight of the soil sample is mixed with a drying agent like sodium sulfate.
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An internal standard is added to the sample.

The sample is extracted with an appropriate solvent (e.g., hexane/acetone mixture) using a

technique such as Soxhlet extraction or pressurized fluid extraction.

The extract is concentrated and subjected to a cleanup procedure to remove interfering

compounds. This may involve techniques like solid-phase extraction (SPE) or gel permeation

chromatography (GPC).

2. Instrumental Analysis:

The cleaned-up extract is analyzed by GC-MS.

The GC is equipped with a capillary column suitable for PCB analysis (e.g., a non-polar or

semi-polar column).

The mass spectrometer is operated in selected ion monitoring (SIM) mode for enhanced

sensitivity and selectivity.

Quantification is performed by comparing the peak area of the analyte to that of the internal

standard.

Experimental Workflow Diagram
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Caption: Workflow for the analysis of 2,4,4'-Trichlorobiphenyl.
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Conclusion
This technical guide provides essential information for professionals working with 2,4,4'-
Trichlorobiphenyl. The data presented on its chemical properties, synthesis, metabolism, and

toxicity, along with detailed experimental protocols, serves as a valuable resource for research

and development in the fields of environmental science, toxicology, and drug development. The

persistence and potential health risks associated with this compound underscore the

importance of continued research and monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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